5-amino-N-(3-ethylphenyl)-1-[(4-fluorophenyl)methyl]triazole-4-carboxamide

• IUPAC Name: 5-amino-N-(3-ethylphenyl)-1-[(4-fluorophenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C18H18FN5O/c1-2-12-4-3-5-15(10-12)21-18(25)16-17(20)24(23-22-16)11-13-6-8-14(19)9-7-13/h3-10H,2,11,20H2,1H3,(H,21,25)
• InChI Key: SLLWXXIQZHVIFW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)C2=C(N(N=N2)CC3=CC=C(C=C3)F)N
• Molecular Formula: C18H18FN5O
• Molecular Weight: 339.4 g/mol

Description

5-amino-N-(3-ethylphenyl)-1-[(4-fluorophenyl)methyl]triazole-4-carboxamide is a chemical compound with potential applications in scientific research. It is also known by its chemical name, EF24.

Scientific Research Applications

Microwave-assisted Synthesis of Hybrid Molecules

Researchers have developed microwave-assisted methods to synthesize hybrid molecules containing triazole components, which are evaluated for their biological activities. Such methods allow for the efficient production of compounds potentially useful in medicinal chemistry, emphasizing antimicrobial, antilipase, and antiurease activities. This approach underscores the versatility of triazole derivatives in synthesizing bioactive molecules (Başoğlu et al., 2013).

Antimicrobial Activities of Triazole Derivatives

Novel triazole derivatives have been synthesized and assessed for their antimicrobial properties. These studies reveal that certain triazole compounds exhibit good to moderate activities against various microorganisms, showcasing the potential of triazole derivatives in developing new antimicrobial agents (Bektaş et al., 2007).

Ruthenium-catalyzed Synthesis for Peptidomimetics

The ruthenium-catalyzed synthesis of 5-amino-1,2,3-triazole-4-carboxylates provides a platform for creating triazole-based scaffolds. These scaffolds are valuable in the development of peptidomimetics or biologically active compounds, demonstrating the critical role of triazole derivatives in medicinal chemistry and drug design (Ferrini et al., 2015).

Antitumor Activity of Triazole-Containing Compounds

Triazole-containing compounds have been synthesized and evaluated for their antitumor activities. The research highlights the potential of these compounds in inhibiting the proliferation of cancer cell lines, offering insights into the development of new anticancer agents (Hao et al., 2017).

Catalyst- and Solvent-free Synthesis for Benzamide Derivatives

An efficient, catalyst- and solvent-free synthesis approach has been developed for creating benzamide derivatives containing triazole elements. This method emphasizes the environmental and practical advantages of such synthetic strategies, contributing to the field of green chemistry (Moreno-Fuquen et al., 2019).